molecular formula C21H26N2O4 B8653700 N-(1-Benzyl-3-pyrrolidinyl)-3,4,5-trimethoxybenzamide

N-(1-Benzyl-3-pyrrolidinyl)-3,4,5-trimethoxybenzamide

Cat. No.: B8653700
M. Wt: 370.4 g/mol
InChI Key: SQAHDOLPHCQADA-UHFFFAOYSA-N
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Description

N-(1-Benzyl-3-pyrrolidinyl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H26N2O4

Molecular Weight

370.4 g/mol

IUPAC Name

N-(1-benzylpyrrolidin-3-yl)-3,4,5-trimethoxybenzamide

InChI

InChI=1S/C21H26N2O4/c1-25-18-11-16(12-19(26-2)20(18)27-3)21(24)22-17-9-10-23(14-17)13-15-7-5-4-6-8-15/h4-8,11-12,17H,9-10,13-14H2,1-3H3,(H,22,24)

InChI Key

SQAHDOLPHCQADA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NC2CCN(C2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.8 g (0.01 mole) of 3-amino-1-benzylpyrrolidine, 2.4 g. (0.01 mole) of 3,4,5-trimethoxybenzoyl azide, and 25 ml. of dry benzene was stirred 16 hours at room temperature followed by stirring for one hour at about 60° C. The mixture was cooled and 50 ml. of isopropyl ether added to the mixture. The crude crystalline product was separated by filtration and recrystallized from ethyl acetate-isopropyl ether mixture, giving 2.2 g. (60% yield). The melting point of the product after a second recrystallization from the same solvent was 128°-129° C.
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